N-{3-bromo-5-methoxy-4-[(4-nitrobenzyl)oxy]benzyl}-4-chloroaniline

• IUPAC Name: N-[[3-bromo-5-methoxy-4-[(4-nitrophenyl)methoxy]phenyl]methyl]-4-chloroaniline
• InChI: InChI=1S/C21H18BrClN2O4/c1-28-20-11-15(12-24-17-6-4-16(23)5-7-17)10-19(22)21(20)29-13-14-2-8-18(9-3-14)25(26)27/h2-11,24H,12-13H2,1H3
• InChI Key: KEUMJSJQCLXLQW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)CNC2=CC=C(C=C2)Cl)Br)OCC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C21H18BrClN2O4
• Molecular Weight: 477.7 g/mol

Description

N-{3-bromo-5-methoxy-4-[(4-nitrobenzyl)oxy]benzyl}-4-chloroaniline is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-{3-bromo-5-methoxy-4-[(4-nitrobenzyl)oxy]benzyl}-4-chloroaniline is not fully understood. However, it has been suggested that this compound may exert its anticancer activity by inhibiting the activity of certain enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been reported that this compound may cause DNA damage in cancer cells, leading to cell death.

Advantages and Limitations for Lab Experiments

One advantage of using N-{3-bromo-5-methoxy-4-[(4-nitrobenzyl)oxy]benzyl}-4-chloroaniline in lab experiments is its potential as an anticancer agent. However, one limitation is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of N-{3-bromo-5-methoxy-4-[(4-nitrobenzyl)oxy]benzyl}-4-chloroaniline. One direction is the further investigation of its potential as an anticancer agent, including in vivo studies. Another direction is the development of more efficient synthesis methods for this compound. Additionally, the environmental impact of this compound should be studied further, including its potential toxicity to aquatic organisms. Finally, the use of this compound as a building block for the synthesis of functional materials should be explored further, including the development of new sensors and imaging agents.

Scientific Research Applications

N-{3-bromo-5-methoxy-4-[(4-nitrobenzyl)oxy]benzyl}-4-chloroaniline has been studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, this compound has been investigated for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. In material science, this compound has been used as a building block for the synthesis of various functional materials, including fluorescent dyes and sensors. In environmental science, this compound has been studied for its potential as a pollutant, as it has been detected in wastewater and soil samples.